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Compound of Interest

Compound Name:

4-(N-

Propylaminocarbonylmethyl)pheny

lboronic acid

Cat. No.: B581084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathway for 4-(N-
Propylaminocarbonylmethyl)phenylboronic acid. The synthesis is a multi-step process

primarily involving the formation of a key intermediate, 4-(carboxymethyl)phenylboronic acid or

its pinacol ester, followed by an amide coupling reaction. This document outlines the detailed

experimental protocols, relevant quantitative data, and a visual representation of the synthetic

workflow.

Synthetic Strategy Overview
The synthesis of the target compound, 4-(N-Propylaminocarbonylmethyl)phenylboronic
acid, is most effectively achieved through a two-step sequence. The first step involves the

synthesis of the key precursor, 4-(carboxymethyl)phenylboronic acid or its protected form, 4-

(carboxymethyl)phenylboronic acid pinacol ester. The second step is the formation of the amide

bond between this precursor and n-propylamine.
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Step 1: Precursor Synthesis

Step 2: Amide Coupling

4-Bromophenylacetic acid
or its ester

4-(Carboxymethyl)phenylboronic acid
pinacol ester

Pd-catalyzed
borylation

Bis(pinacolato)diboron

4-(N-Propylaminocarbonylmethyl)phenylboronic acid

Amidation

n-Propylamine

e.g., EDC, HOBt
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Starting Material
(4-Bromophenylacetic acid derivative)

Palladium-Catalyzed
Borylation

Key Intermediate
(4-(Carboxymethyl)phenylboronic acid pinacol ester)

Amide Coupling
with n-Propylamine

Target Molecule
(4-(N-Propylaminocarbonylmethyl)phenylboronic acid)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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